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Compound of Interest

Compound Name: ABT-925 anhydrous

Cat. No.: B051738 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the handling and disposal of ABT-925 anhydrous. The following procedures are designed

to ensure the personal safety of researchers, scientists, and drug development professionals.

Due to the absence of a specific Safety Data Sheet (SDS) for ABT-925 anhydrous, these

recommendations are based on established best practices for handling potent, powdered

pharmaceutical compounds in a research environment. A comprehensive, site-specific risk

assessment is mandatory before commencing any work with this compound.

Immediate Safety and Handling Protocols
ABT-925 is a selective dopamine D3 receptor antagonist intended for research use. While it is

shipped as a non-hazardous chemical for short durations, the toxicological properties of ABT-
925 anhydrous have not been fully elucidated. Therefore, it is imperative to treat this

compound with a high degree of caution, assuming it to be a potent pharmacological agent.

Personal Protective Equipment (PPE)
The following table outlines the minimum personal protective equipment required when

handling ABT-925 anhydrous.
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PPE Category Item Specifications and Usage

Eye and Face Protection
Safety Goggles with Side

Shields

Must be worn at all times in the

laboratory where ABT-925 is

handled. Provides protection

from splashes and airborne

particles.

Face Shield

To be worn in conjunction with

safety goggles when there is a

significant risk of splashes or

aerosol generation, such as

during weighing or solution

preparation.

Hand Protection Nitrile Gloves (double-gloved)

Double gloving is required.

Inspect gloves for any signs of

damage before use. Change

gloves immediately if

contaminated, torn, or

punctured. Do not wear gloves

outside of the immediate work

area.

Body Protection Laboratory Coat

A clean, buttoned lab coat

must be worn to protect

against skin contact.

Disposable Gown/Apron

To be worn over the lab coat

when handling larger

quantities or when there is a

higher risk of contamination.

Respiratory Protection N95 Respirator or higher A properly fitted N95 respirator

is the minimum requirement

when handling the powdered

form of ABT-925 to prevent

inhalation of airborne particles.

For procedures with a higher

potential for aerosolization, a
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powered air-purifying respirator

(PAPR) should be considered.

Engineering Controls
To minimize exposure, all handling of powdered ABT-925 anhydrous should be conducted

within a certified chemical fume hood or a powder containment hood.

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of ABT-925 anhydrous is essential to

maintain a safe laboratory environment.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Assemble all necessary equipment and materials.

Donning PPE: Put on all required PPE as outlined in the table above, ensuring a proper fit.

Weighing and Aliquoting: Carefully weigh the required amount of ABT-925 anhydrous on a

tared weigh boat inside the fume hood. Use anti-static tools to minimize powder dispersal.

Solution Preparation: If preparing a solution, slowly add the solvent to the powder to avoid

splashing and aerosol generation.

Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol).

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of

all single-use PPE as chemical waste.

Disposal Plan
As ABT-925 anhydrous is classified for shipping as non-hazardous, disposal should follow

institutional guidelines for non-hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

All solid waste contaminated with ABT-925 (e.g.,

weigh boats, pipette tips, gloves, disposable

gowns) should be collected in a dedicated,

clearly labeled, sealed waste bag or container.

Liquid Waste

Unused solutions of ABT-925 should be

collected in a designated, sealed, and clearly

labeled waste container. Do not pour down the

drain.

Empty Containers

The original container of ABT-925 anhydrous

should be triple-rinsed with a suitable solvent.

The rinsate must be collected as chemical

waste. The defaced, empty container can then

be disposed of in the regular trash.

Experimental Workflow for Handling ABT-925
Anhydrous
The following diagram illustrates the logical workflow for safely handling ABT-925 anhydrous
from preparation to disposal.

1. Prepare Clean Workspace
in Fume Hood

2. Assemble All Materials
and Equipment

3. Don All Required PPE
(Double Gloves, Goggles, etc.)

4. Weigh Powder in Fume Hood 5. Prepare Solution (if applicable)

6. Decontaminate Surfaces
and Equipment 7. Doff PPE Correctly

8. Dispose of Contaminated
Solid Waste 9. Dispose of Liquid Waste
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of ABT-925 Anhydrous.

Disclaimer: This information is provided as a general guide and is not a substitute for a formal

safety assessment by a qualified professional. Researchers must consult their institution's

Environmental Health and Safety (EHS) department and the manufacturer of ABT-925 for

specific handling and disposal instructions.

To cite this document: BenchChem. [Safeguarding Researchers: A Guide to Personal
Protective Equipment for ABT-925 Anhydrous]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b051738#personal-protective-equipment-for-
handling-abt-925-anhydrous]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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